Cas no 14241-17-9 (Cyclobutanol,3-amino-2,2,4,4-tetramethyl-)
Cyclobutanol,3-amino-2,2,4,4-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanol,3-amino-2,2,4,4-tetramethyl-
- 3-amino-2,2,4,4-tetramethylcyclobutan-1-ol
- Rel-(1r,3r)-3-amino-2,2,4,4-tetramethylcyclobutan-1-ol
- cis-3-Amino-2,2,4,4-tetramethylcyclobutanol
- SCHEMBL24592267
- 802564-28-9
- RP 1541
- AKOS006364674
- ZXDMOZCIYUTLLK-UHFFFAOYSA-N
- CS-0104835
- Cyclobutanol, 3-amino-2,2,4,4-tetramethyl-
- 802276-99-9
- DTXSID60162032
- AKOS015900650
- D76480
- ZXDMOZCIYUTLLK-IZLXSQMJSA-N
- (1R,3R)-3-AMINO-2,2,4,4-TETRAMETHYLCYCLOBUTAN-1-OL
- 14241-17-9
- BRN 2827333
- AKOS006363300
- EN300-5258913
- 3-Amino-2,2,4,4-tetramethylcyclobutanol
- SCHEMBL10452514
- trans 2,2,4,4-tetramethyl-3-hydroxycyclobutylamine
- EN300-6766885
-
- MDL: MFCD01734169
- Inchi: 1S/C8H17NO/c1-7(2)5(9)8(3,4)6(7)10/h5-6,10H,9H2,1-4H3
- InChI Key: ZXDMOZCIYUTLLK-UHFFFAOYSA-N
- SMILES: OC1C(C)(C)C(C1(C)C)N
Computed Properties
- Exact Mass: 143.13111
- Monoisotopic Mass: 143.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.94g/cm3
- Boiling Point: 187.9ºC at 760mmHg
- Flash Point: 67.4ºC
- Refractive Index: 1.466
- PSA: 46.25
- LogP: 1.44090
Cyclobutanol,3-amino-2,2,4,4-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1107660-1g |
(1r,3r)-3-Amino-2,2,4,4-tetramethylcyclobutanol |
14241-17-9 | 97% | 1g |
$650 | 2024-05-23 | |
| Chemenu | CM534320-1g |
3-Amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 95%+ | 1g |
$813 | 2022-12-31 | |
| Chemenu | CM534320-5g |
3-Amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 95%+ | 5g |
$2359 | 2022-12-31 | |
| Enamine | EN300-5258913-0.05g |
3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 0.05g |
$226.0 | 2023-07-10 | ||
| Enamine | EN300-5258913-0.1g |
3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 0.1g |
$337.0 | 2023-07-10 | ||
| Enamine | EN300-5258913-0.25g |
3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 0.25g |
$481.0 | 2023-07-10 | ||
| Enamine | EN300-5258913-0.5g |
3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 0.5g |
$758.0 | 2023-07-10 | ||
| Enamine | EN300-5258913-1.0g |
3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 1.0g |
$971.0 | 2023-07-10 | ||
| Enamine | EN300-5258913-2.5g |
3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 2.5g |
$1903.0 | 2023-07-10 | ||
| Enamine | EN300-5258913-5.0g |
3-amino-2,2,4,4-tetramethylcyclobutan-1-ol |
14241-17-9 | 5.0g |
$2816.0 | 2023-07-10 |
Cyclobutanol,3-amino-2,2,4,4-tetramethyl- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Cyclobutanol,3-amino-2,2,4,4-tetramethyl-
Recent Advances in the Study of Cyclobutanol,3-amino-2,2,4,4-tetramethyl- (CAS: 14241-17-9) and Its Applications in Chemical Biology and Pharmaceutical Research
Cyclobutanol,3-amino-2,2,4,4-tetramethyl- (CAS: 14241-17-9) is a structurally unique cyclobutane derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its tetramethyl-substituted cyclobutane ring and amino functional group, serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.
One of the key areas of research involving Cyclobutanol,3-amino-2,2,4,4-tetramethyl- is its role as a scaffold for the design of small-molecule inhibitors. The rigid cyclobutane core provides a stable framework for the precise positioning of functional groups, enabling the optimization of binding interactions with target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of potent inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized the amino group for further derivatization, leading to compounds with enhanced selectivity and efficacy.
In addition to its applications in drug discovery, Cyclobutanol,3-amino-2,2,4,4-tetramethyl- has also been investigated for its potential in chemical biology. Its unique structure makes it a promising candidate for the development of chemical probes, which can be used to study biological pathways and identify new therapeutic targets. A recent study in ACS Chemical Biology highlighted the use of this compound in the synthesis of photoaffinity labels, which were employed to map the binding sites of poorly characterized proteins. This approach has provided valuable insights into the mechanisms of action of various bioactive molecules.
The synthesis and characterization of Cyclobutanol,3-amino-2,2,4,4-tetramethyl- have also been the focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, facilitating further exploration of its applications. For example, a 2022 publication in Organic Letters described a novel catalytic asymmetric synthesis route, which significantly improved the enantioselectivity and yield of the target molecule. Such developments are critical for scaling up production and ensuring the availability of high-quality material for research and development.
Despite the promising potential of Cyclobutanol,3-amino-2,2,4,4-tetramethyl-, challenges remain in its broader application. Issues such as solubility, stability, and bioavailability need to be addressed to fully exploit its therapeutic potential. Ongoing research is focused on optimizing the physicochemical properties of this compound through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the findings into clinically relevant applications.
In conclusion, Cyclobutanol,3-amino-2,2,4,4-tetramethyl- (CAS: 14241-17-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have highlighted its utility in drug discovery, chemical probe development, and synthetic chemistry. As research continues to uncover new applications and refine existing methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and tools for biological research.
14241-17-9 (Cyclobutanol,3-amino-2,2,4,4-tetramethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)